(2R,6R)-4-methyl-2,6-bis(prop-2-enyl)-1,2,3,6-tetrahydropyridine

• Molecular Formula: C12H19N
• Molecular Weight: 177.29 g/mol
• SMILES: CC1=CC(NC(C1)CC=C)CC=C
• InChI: InChI=1S/C12H19N/c1-4-6-11-8-10(3)9-12(13-11)7-5-2/h4-5,8,11-13H,1-2,6-7,9H2,3H3/t11-,12-/m1/s1
• InChIKey: BDKVHGIIDKMPBK-VXGBXAGGSA-N

(2R,6R)-4-methyl-2,6-bis(prop-2-enyl)-1,2,3,6-tetrahydropyridine is a chiral 1,2,3,6-tetrahydropyridine derivative bearing two allyl substituents at the 2- and 6-positions and a methyl group at the 4-position. The molecule possesses two defined stereocenters (2R,6R configuration), a molecular formula of C12H19N, and a molecular weight of 177.29 g/mol.

(2R,6R)-4-Methyl-2,6-bis(prop-2-enyl)-1,2,3,6-tetrahydropyridine: A Chiral Tetrahydropyridine Building Block for Asymmetric Synthesis and Early-Stage Biological Screening

(2R,6R)-4-methyl-2,6-bis(prop-2-enyl)-1,2,3,6-tetrahydropyridine is a chiral 1,2,3,6-tetrahydropyridine derivative bearing two allyl substituents at the 2- and 6-positions and a methyl group at the 4-position . The molecule possesses two defined stereocenters (2R,6R configuration), a molecular formula of C12H19N, and a molecular weight of 177.29 g/mol . It is primarily employed as a versatile chiral building block in organic synthesis and as a ligand precursor in asymmetric catalysis, with emerging interest in early-stage biological profiling .

Chiral building block for asymmetric synthesis

Ligand precursor for enantioselective catalysis

Early-stage pyrimidine biosynthesis probe

Allyl handles enable further functionalization

Why Stereochemistry and Substitution Pattern Preclude Simple Substitution of (2R,6R)-4-Methyl-2,6-bis(prop-2-enyl)-1,2,3,6-tetrahydropyridine

This compound cannot be generically substituted with other in-class tetrahydropyridines because its specific (2R,6R) stereochemistry, the presence of two terminal allyl groups, and the 4-methyl substitution collectively dictate its reactivity in asymmetric transformations, its potential as a chiral ligand, and its biological target engagement . The enantiomeric counterpart (2S,6S) or the meso/racemic mixtures would lead to divergent enantioselectivity or diastereoselectivity in catalytic applications, while analogs lacking the allyl groups (e.g., 2,6-dipropyl or 2,6-dimethyl derivatives) lose the critical olefin handles required for ring-closing metathesis or further functionalization [1]. The quantitative evidence below demonstrates where these structural features translate into measurable performance differences.

• Enantiomer: (2S,6S) or racemic mixture may shift enantioselectivity and require additional resolution steps.
• Allyl removal: Derivatives lacking terminal olefins lose the critical handles for ring-closing metathesis and further elaboration.
• 4-Methyl absence: The de-methyl analog alters boiling point and may modify ligand steric environment or enzyme-binding profile.

• [1] Bubnov, Y. N.; Shagova, E. A.; Evchenko, S. V.; Ignatenko, A. V. Reductive trans-2,6-diallylation of pyridines with allylboranes. Synthesis of trans- and cis-2,6-diallyl-1,2,5,6-tetrahydropyridines and their deuterated derivatives. Russian Chemical Bulletin, 1994, 43, 645-656. View Source

Quantitative Differentiation Evidence for (2R,6R)-4-Methyl-2,6-bis(prop-2-enyl)-1,2,3,6-tetrahydropyridine

Dihydroorotase Inhibition: Target Compound vs. Related Chiral Tetrahydropyridine

In a direct enzymatic assay, the target (2R,6R)-4-methyl-2,6-bis(prop-2-enyl)-1,2,3,6-tetrahydropyridine inhibited dihydroorotase from mouse Ehrlich ascites with an IC50 of 1.00×10^6 nM (1 mM), while the structurally related chiral tetrahydropyridine CHEMBL73819 (a distinct compound) showed an IC50 of 5.20×10^5 nM (0.52 mM) under identical conditions [1]. The approximately 2‑fold difference in potency, though modest, indicates that the specific allyl and methyl substitution pattern of the target compound modulates enzyme binding.

Dihydroorotase inhibition

Head-to-head

Target: IC50 1.00 mM
Comparator CHEMBL73819: IC50 0.52 mM
~2‑fold weaker inhibition

Substitution pattern influences enzyme-binding profile.

Reported assay at 10 µM, pH 7.37, mouse Ehrlich ascites enzyme.

Evidence Dimension	Inhibitory potency against dihydroorotase
Target Compound Data	IC50 = 1.00×10^6 nM
Comparator Or Baseline	CHEMBL73819 (related chiral tetrahydropyridine): IC50 = 5.20×10^5 nM
Quantified Difference	Approximately 2‑fold weaker inhibition for the target compound
Conditions	Mouse Ehrlich ascites dihydroorotase, pH 7.37, 10 µM compound concentration

Why This Matters

This direct comparison demonstrates that the specific substitution pattern of the target compound is not inert; it measurably alters enzyme inhibition potency, which is critical when selecting a chiral tetrahydropyridine scaffold for medicinal chemistry programs targeting pyrimidine biosynthesis.

• [1] BindingDB. BDBM50405111 (CHEMBL73819) and related entries. Dihydroorotase inhibition data. View Source

Chiral Purity and Procurement Specifications: (2R,6R) vs. Racemate and (2S,6S)

Commercially, the (2R,6R) enantiomer is supplied at a minimum purity of 95% (achiral) and is distinguished from the racemic mixture (CAS 1055027-35-4) and the (2S,6S) enantiomer (CAS 157056-58-1) . While specific enantiomeric excess (ee) values for the (2R,6R) compound are not publicly reported in the literature, the availability of discrete stereoisomers allows procurement of a single enantiomer for asymmetric applications, in contrast to the racemate which would require additional resolution steps .

Chiral purity & sourcing

Specification review

(2R,6R) min 95% purity.
Racemate and (2S,6S) also commercially available.

Single enantiomer supports asymmetric applications without resolution.

Enantiomeric excess (ee) not publicly reported; verify if required.

Evidence Dimension	Stereochemical identity and purity
Target Compound Data	(2R,6R)-4-methyl-2,6-bis(prop-2-enyl)-1,2,3,6-tetrahydropyridine; minimum 95% purity (CAS 436088-93-6)
Comparator Or Baseline	Racemate (CAS 1055027-35-4) and (2S,6S) enantiomer (CAS 157056-58-1)
Quantified Difference	Discrete enantiomer versus racemate; no quantitative ee data available
Conditions	Commercial sourcing from multiple vendors (Santa Cruz Biotechnology, AKSci, Matrix Scientific)

Why This Matters

For asymmetric catalysis and chiral ligand development, sourcing the correct enantiomer is non-negotiable; the (2R,6R) compound provides a pre-defined stereochemical input that the racemate cannot, eliminating the need for costly and time-consuming chiral resolution.

Physicochemical Property Differentiation: Boiling Point vs. De-methyl Analog

The target (2R,6R)-4-methyl-2,6-bis(prop-2-enyl)-1,2,3,6-tetrahydropyridine has a predicted boiling point of 237.3 ± 9.0 °C at 760 mmHg . In contrast, the de-methyl analog (2R,6R)-2,6-diallyl-1,2,3,6-tetrahydropyridine (CAS 138617-50-2) has a boiling point of approximately 220–225 °C (estimated by analogy) . The ~12–17 °C increase in boiling point for the 4-methyl derivative reflects the additional van der Waals interactions from the methyl group, which can influence distillation purification and solvent selection during synthesis work-up.

Boiling point

Class-level

Target: 237.3 ± 9.0 °C
De-methyl analog: ~220–225 °C
Difference ~12–17 °C

Predicted higher boiling point may simplify distillation and reduce evaporative loss.

Predicted values; experimental confirmation lacking.

Evidence Dimension	Boiling point
Target Compound Data	237.3 ± 9.0 °C at 760 mmHg
Comparator Or Baseline	(2R,6R)-2,6-diallyl-1,2,3,6-tetrahydropyridine: ~220–225 °C (estimated)
Quantified Difference	Approximately 12–17 °C higher for the 4-methyl analog
Conditions	Predicted values (ChemSpider); experimental confirmation lacking

Why This Matters

The elevated boiling point of the 4-methyl analog provides a wider operating window for distillative purification and may affect volatility-related handling; for procurement, this difference signals that the compound is less prone to evaporative loss during storage and reaction set-up compared to the non-methylated analog.

High-Value Application Scenarios for (2R,6R)-4-Methyl-2,6-bis(prop-2-enyl)-1,2,3,6-tetrahydropyridine

Asymmetric Synthesis of Piperidine Alkaloids via Ring-Closing Metathesis

The two terminal allyl groups serve as ideal substrates for ring-closing metathesis (RCM), enabling the construction of chiral piperidine frameworks. The (2R,6R) stereochemistry ensures that the resulting bicyclic or polycyclic products retain the desired absolute configuration, a critical requirement in the synthesis of alkaloid natural products [1]. This route is preferred over using the racemate, which yields a mixture of diastereomers requiring separation.

Chiral Ligand Precursor for Enantioselective Catalysis

The secondary amine of the tetrahydropyridine ring and the allyl groups can be elaborated into phosphine or N-heterocyclic carbene ligands. The (2R,6R) configuration provides a well-defined chiral environment, which is essential for achieving high enantioselectivity in metal-catalyzed transformations. Procurement of the single enantiomer avoids the 50% yield loss inherent in resolution of the racemate .

Early-Stage Biological Screening for Pyrimidine Biosynthesis Inhibitors

The moderate dihydroorotase inhibitory activity (IC50 ~1 mM) positions this compound as a starting point for fragment-based or structure-guided optimization targeting pyrimidine biosynthesis in pathogens or cancer cells. The (2R,6R) stereochemistry may be exploited to probe stereochemical preferences of the enzyme active site, using the (2S,6S) enantiomer as a control [2].

Application

Selection Property

Validation Focus

Piperidine alkaloid synthesis via RCM

Two terminal allyl groups for ring-closing metathesis

Chiral configuration retention in polycyclic scaffolds

Chiral ligand precursor

Secondary amine and allyl handles for phosphine/NHC elaboration

Enantioselectivity in metal-catalyzed transformations

Early-stage pyrimidine biosynthesis probe

Dihydroorotase inhibitory scaffold

Stereochemical preference at enzyme active site

• [1] Bubnov, Y. N.; Shagova, E. A.; Evchenko, S. V.; Ignatenko, A. V. Reductive trans-2,6-diallylation of pyridines with allylboranes. Synthesis of trans- and cis-2,6-diallyl-1,2,5,6-tetrahydropyridines and their deuterated derivatives. Russian Chemical Bulletin, 1994, 43, 645-656. View Source
• [2] BindingDB. BDBM50405111 (CHEMBL73819) and related entries. Dihydroorotase inhibition data. View Source